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Compound of Interest

Compound Name: BRL-44408

Cat. No.: B023209 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety information for

BRL-44408, a selective α2A-adrenoceptor antagonist. The information herein is compiled from

publicly available data from chemical suppliers and research publications. This document is

intended to support researchers, scientists, and drug development professionals in the safe

handling and use of this compound in a laboratory setting. It is important to note that a

complete, official Safety Data Sheet (SDS) with comprehensive toxicological data is not readily

available in the public domain. Therefore, this guide is based on the known properties of the

compound and general principles of laboratory safety for research chemicals.

Chemical and Physical Properties
BRL-44408 is a maleate salt with the chemical name 2-[(4,5-Dihydro-1H-imidazol-2-

yl)methyl]-2,3-dihydro-1-methyl-1H-isoindole maleate.[1][2] Its known physical and chemical

properties are summarized in the table below.
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Property Value Source

Molecular Weight 331.37 g/mol [3][4]

Molecular Formula C₁₃H₁₇N₃・C₄H₄O₄ [3]

Purity ≥98% to >99% [3][4]

Appearance Solid [4]

Solubility Soluble to 100 mM in water [3][4]

CAS Number 681806-46-2 [3]

Biological Activity and Potential Physiological
Effects
BRL-44408 is a potent and selective antagonist of the α2A-adrenergic receptor.[1] It exhibits

significantly higher affinity for the α2A subtype compared to the α2B subtype.[1] This

antagonistic activity at α2A-adrenoceptors can lead to an increase in the release of

norepinephrine and dopamine in the central nervous system. Due to its mechanism of action,

BRL-44408 has been investigated for its potential antidepressant and analgesic properties.

The primary pharmacological action of BRL-44408 involves the blockade of presynaptic α2A-

adrenergic autoreceptors, which normally inhibit the release of norepinephrine. By antagonizing

these receptors, BRL-44408 effectively increases the synaptic concentration of norepinephrine.
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Pharmacological Action of BRL-44408 at the Synapse.

Hazard Identification and Safety Precautions
As a research chemical with limited publicly available safety data, BRL-44408 should be

handled with caution. The toxicological properties have not been thoroughly investigated.

Therefore, it is prudent to treat this compound as potentially hazardous upon acute and chronic

exposure.

General Handling Precautions:

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.

Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a laboratory coat.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling.

Experimental Workflow for Safe Handling
The following workflow outlines the recommended steps for safely handling BRL-44408 in a

research setting. This protocol is based on standard laboratory practices for compounds with

unknown toxicity.
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Recommended Workflow for Safe Handling of BRL-44408.

Experimental Protocol for Solution Preparation (General):
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Preparation: Perform all operations within a certified chemical fume hood. Ensure all

necessary PPE is worn.

Weighing: Tare a suitable container on an analytical balance. Carefully weigh the desired

amount of BRL-44408 solid.

Solubilization: Add the appropriate volume of solvent (e.g., water) to the container to achieve

the desired concentration. BRL-44408 is reported to be soluble in water up to 100 mM.[3][4]

Mixing: Gently agitate the solution until the solid is completely dissolved.

Storage: Store the prepared solution in a tightly sealed container at -20°C for short-term

storage or as recommended by the supplier.

First Aid Measures
In the absence of specific first aid information for BRL-44408, the following general procedures

should be followed in case of exposure.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Storage and Stability
BRL-44408 should be stored under desiccated conditions at -20°C.[3][4] Proper storage is

crucial to maintain the compound's integrity and prevent degradation.

Disposal Considerations
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Dispose of BRL-44408 and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste. Contact your institution's environmental health and

safety office for specific disposal guidelines.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal Safety Data Sheet. Researchers should always consult with their institution's safety

office and adhere to all applicable safety regulations when handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b023209?utm_src=pdf-body
https://www.benchchem.com/product/b023209?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/brl-44408-maleate_1133
https://www.rndsystems.com/products/brl-44408-maleate_1133
https://pubmed.ncbi.nlm.nih.gov/20047711/
https://pubmed.ncbi.nlm.nih.gov/20047711/
https://www.medchemexpress.com/brl-44408-maleate.html
https://www.benchchem.com/product/b023209#brl-44408-safety-data-sheet-information
https://www.benchchem.com/product/b023209#brl-44408-safety-data-sheet-information
https://www.benchchem.com/product/b023209#brl-44408-safety-data-sheet-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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